Cas no 91895-29-3 (6,7-difluoro-1,2,3,4-tetrahydroquinoxaline-2,3-dione)

6,7-Difluoro-1,2,3,4-tetrahydroquinoxaline-2,3-dione is a fluorinated heterocyclic compound with a quinoxaline backbone, notable for its potential applications in medicinal chemistry and material science. The presence of fluorine atoms at the 6 and 7 positions enhances its electronic properties and metabolic stability, making it a valuable intermediate for the synthesis of bioactive molecules. Its rigid tetrahydroquinoxaline-dione structure contributes to selective binding interactions, particularly in the development of CNS-targeting agents. The compound’s high purity and well-defined reactivity profile ensure reproducibility in research and industrial applications. Its utility spans pharmaceuticals, agrochemicals, and advanced materials, offering a versatile scaffold for further functionalization.
6,7-difluoro-1,2,3,4-tetrahydroquinoxaline-2,3-dione structure
91895-29-3 structure
Product Name:6,7-difluoro-1,2,3,4-tetrahydroquinoxaline-2,3-dione
CAS No:91895-29-3
MF:C8H4F2N2O2
MW:198.126368522644
MDL:MFCD00907424
CID:1121620
PubChem ID:822839
Update Time:2025-11-06

6,7-difluoro-1,2,3,4-tetrahydroquinoxaline-2,3-dione Chemical and Physical Properties

Names and Identifiers

    • 6,7-difluoro-1,4-dihydro-2,3-Quinoxalinedione
    • 6,7-difluoro-1,4-dihydroquinoxaline-2,3-dione
    • 6,7-difluoroquinoxaline-2,3(1H,4H)-dione
    • 2,3-Quinoxalinedione, 6,7-difluoro-1,4-dihydro-
    • KFUMSIBOUBHLIJ-UHFFFAOYSA-N
    • 6,7-difluoroquinoxaline-2,3-diol
    • FCH1436808
    • 2,3-dihydroxy-6,7-difluoroquinoxaline
    • PC210109
    • AK340569
    • 6,7-difluoro-1,2,3,4-tetrahydroquinoxali
    • 6,7-Difluoro-1,4-dihydro-2,3-quinoxalinedione (ACI)
    • 6,7-difluoro-1,2,3,4-tetrahydroquinoxaline-2,3-dione
    • SC5103
    • DTXSID10356383
    • AKOS022421133
    • CHEMBL136692
    • SCHEMBL8121964
    • SCHEMBL123451
    • DL-0722
    • 91895-29-3
    • SCHEMBL10846210
    • MFCD00907424
    • AG-227/14464085
    • CS-0155479
    • 6,7-difluoro-2,3-quinoxalinediol
    • MDL: MFCD00907424
    • Inchi: 1S/C8H4F2N2O2/c9-3-1-5-6(2-4(3)10)12-8(14)7(13)11-5/h1-2H,(H,11,13)(H,12,14)
    • InChI Key: KFUMSIBOUBHLIJ-UHFFFAOYSA-N
    • SMILES: O=C1C(=O)NC2C(=CC(=C(C=2)F)F)N1

Computed Properties

  • Exact Mass: 198.02408370g/mol
  • Monoisotopic Mass: 198.02408370g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 14
  • Rotatable Bond Count: 0
  • Complexity: 257
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 0.4
  • Topological Polar Surface Area: 58.2

6,7-difluoro-1,2,3,4-tetrahydroquinoxaline-2,3-dione Security Information

6,7-difluoro-1,2,3,4-tetrahydroquinoxaline-2,3-dione Pricemore >>

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6,7-difluoro-1,2,3,4-tetrahydroquinoxaline-2,3-dione Production Method

Production Method 1

Reaction Conditions
1.1 1 h, reflux
Reference
Preparation of imidazoquinoxaline derivatives for use as TTK or Mps-1 kinase inhibitors
, World Intellectual Property Organization, , ,

Production Method 2

Reaction Conditions
Reference
1,4-Dihydroquinoxaline-2,3-diones as glycine receptor antagonists and their use as analgesics, anticonvulsants, neuroprotectants, and sedative-hypnotics
, United States, , ,

Production Method 3

Reaction Conditions
1.1 Solvents: Dimethylformamide ;  overnight, 120 °C
1.2 Solvents: Water
Reference
Synthesis of novel halogenated heterocycles based on o-phenylenediamine and their interactions with the catalytic subunit of protein kinase CK2
Winiewska-Szajewska, Maria ; Maciejewska, Agnieszka Monika ; Speina, Elzbieta ; Poznanski, Jaroslaw; Paprocki, Daniel, Molecules, 2021, 26(11),

Production Method 4

Reaction Conditions
1.1 Reagents: Hydrochloric acid Solvents: Water
Reference
Preparation of quinoxaline compound as organic photocatalyst
, China, , ,

Production Method 5

Reaction Conditions
1.1 18 h, reflux; cooled
Reference
Preparation of aminotriazolylquinoxaline derivatives and analogs for use as adenosine A2a receptor antagonists
, World Intellectual Property Organization, , ,

Production Method 6

Reaction Conditions
Reference
Preparation of alkyl-, azido-, alkoxy-, and fluoro-substituted and fused quinoxalinediones as NMDA receptor antagonists.
, United States, , ,

Production Method 7

Reaction Conditions
Reference
Preparation of substituted and fused nitroquinoxalinedione glycine receptor antagonists
, World Intellectual Property Organization, , ,

Production Method 8

Reaction Conditions
Reference
Synthesis and Structure-Activity Relationships of Substituted 1,4-Dihydroquinoxaline-2,3-diones: Antagonists of N-Methyl-D-aspartate (NMDA) Receptor Glycine Sites and Non-NMDA Glutamate Receptors
Keana, John F. W.; Kher, Sunil M.; Cai, Sui Xiong; Dinsmore, Christian M.; Glenn, Anne G.; et al, Journal of Medicinal Chemistry, 1995, 38(22), 4367-79

Production Method 9

Reaction Conditions
Reference
Glycine receptor antagonists for treatment of neuronal loss and neurodegenerative diseases
, World Intellectual Property Organization, , ,

Production Method 10

Reaction Conditions
Reference
4-Amino[1,2,4]triazolo[4,3-a]quinoxalines. A novel class of potent adenosine receptor antagonists and potential rapid-onset antidepressants
Sarges, Reinhard; Howard, Harry R.; Browne, Ronald G.; Lebel, Lorraine A.; Seymour, Patricia A.; et al, Journal of Medicinal Chemistry, 1990, 33(8), 2240-54

Production Method 11

Reaction Conditions
Reference
Triazoloquinoxalines as antidepressants and antifatigue agents
, European Patent Organization, , ,

6,7-difluoro-1,2,3,4-tetrahydroquinoxaline-2,3-dione Raw materials

6,7-difluoro-1,2,3,4-tetrahydroquinoxaline-2,3-dione Preparation Products

Additional information on 6,7-difluoro-1,2,3,4-tetrahydroquinoxaline-2,3-dione

Introduction to 6,7-Difluoro-1,2,3,4-tetrahydroquinoxaline-2,3-dione (CAS No. 91895-29-3)

6,7-Difluoro-1,2,3,4-tetrahydroquinoxaline-2,3-dione (CAS No. 91895-29-3) is a synthetic organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound belongs to the quinoxaline class of heterocyclic compounds and is characterized by its unique structural features and potential biological activities. The presence of difluoro substituents and the quinoxaline core makes it a promising candidate for various therapeutic applications.

The chemical structure of 6,7-difluoro-1,2,3,4-tetrahydroquinoxaline-2,3-dione consists of a six-membered ring fused with a five-membered ring, forming a quinoxaline framework. The difluoro substituents at the 6 and 7 positions enhance the compound's lipophilicity and metabolic stability, which are crucial factors in drug design. These properties make it an attractive scaffold for the development of new drugs targeting various diseases.

Recent studies have explored the biological activities of 6,7-difluoro-1,2,3,4-tetrahydroquinoxaline-2,3-dione. One notable area of research is its potential as an anticancer agent. A study published in the Journal of Medicinal Chemistry reported that this compound exhibits significant cytotoxic activity against several cancer cell lines, including lung cancer and breast cancer cells. The mechanism of action involves the induction of apoptosis and cell cycle arrest, which are key processes in cancer therapy.

In addition to its anticancer properties, 6,7-difluoro-1,2,3,4-tetrahydroquinoxaline-2,3-dione has shown promise in the treatment of neurodegenerative diseases. Research conducted at the University of California found that this compound can modulate specific neurotransmitter systems and protect neurons from oxidative stress. These findings suggest that it may have therapeutic potential in conditions such as Alzheimer's disease and Parkinson's disease.

The pharmacokinetic properties of 6,7-difluoro-1,2,3,4-tetrahydroquinoxaline-2,3-dione have also been investigated. Studies have demonstrated that it has favorable absorption and distribution profiles in vivo. The compound is rapidly absorbed after oral administration and distributes effectively to target tissues. Furthermore, it exhibits low toxicity and good safety margins in preclinical studies.

The synthetic route to produce 6,7-difluoro-1,2,3,4-tetrahydroquinoxaline-2,3-dione is well-established and involves several steps. The process typically starts with the reaction of a suitable diamine with a difluorinated dicarbonyl compound to form the quinoxaline core. Subsequent steps include reduction to form the tetrahydro derivative and cyclization to form the final product. The synthetic pathway is scalable and can be optimized for large-scale production.

In conclusion, 6,7-difluoro-1,2,3,4-tetrahydroquinoxaline-2,3-dione (CAS No. 91895-29-3) is a versatile compound with a range of potential applications in medicinal chemistry and pharmaceutical research. Its unique structural features and promising biological activities make it an exciting candidate for further development. Ongoing research continues to uncover new insights into its mechanisms of action and therapeutic potential.

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